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For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,3-Trimethylheptane is a branched-chain alkane, a member of the decane isomer family,

with the molecular formula C₁₀H₂₂.[1][2][3] As a saturated hydrocarbon, it consists solely of

carbon and hydrogen atoms connected by single bonds, rendering it a non-polar compound

with relatively low reactivity.[2][4] Its specific branching pattern—a heptane backbone with three

methyl groups at the C2 and C3 positions—imparts distinct physicochemical properties

compared to its linear counterpart, n-decane, and its other 74 isomers.[5][6] These properties,

such as boiling point, density, and viscosity, are critical in its potential applications, which are

broadly shared with other decane isomers, including roles as components in specialty fuels,

solvents, and as chemical intermediates.[1] This guide provides a detailed exploration of the

molecular structure, physical and chemical properties, synthesis, and analytical

characterization of 2,3,3-trimethylheptane, grounded in established scientific principles and

standard experimental methodologies.

Molecular Identification and Structure
The fundamental identity of a chemical compound is established by its unique identifiers and

molecular structure.
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1.1 Chemical Identifiers Key identifiers for 2,3,3-trimethylheptane are cataloged below:

Identifier Value Source

IUPAC Name 2,3,3-trimethylheptane [7]

CAS Number 52896-93-2 [8][9]

Molecular Formula C₁₀H₂₂ [3][8]

Molecular Weight 142.28 g/mol [7]

Canonical SMILES CCCCC(C)(C)C(C)C [7]

InChI
InChI=1S/C10H22/c1-6-7-8-

10(4,5)9(2)3/h9H,6-8H2,1-5H3
[8]

InChIKey
QACXEXNKLFWKLK-

UHFFFAOYSA-N
[8]

1.2 Molecular Structure The structure of 2,3,3-trimethylheptane features a seven-carbon main

chain (heptane). A single methyl group is attached to the second carbon (C2), and two methyl

groups are attached to the third carbon (C3). This arrangement includes one chiral center at

the C2 position, though the compound is typically handled as a racemic mixture. The tertiary

carbon at C2 and the quaternary carbon at C3 significantly influence the molecule's steric

hindrance and stability.

Caption: Molecular graph of 2,3,3-trimethylheptane.

Physical and Thermodynamic Properties
The physical properties of 2,3,3-trimethylheptane are dictated by its molecular structure. As a

non-polar molecule, the primary intermolecular forces are weak van der Waals forces.[10] The

significant branching lowers its boiling point relative to n-decane (174 °C) by reducing the

effective surface area for these interactions.[1][11]

2.1 Summary of Physical Properties
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Property Value Unit Source(s)

Boiling Point 161.6 °C (at 760 mmHg)

Density 0.733 g/cm³

Refractive Index 1.412 (at 20°C)

Flash Point 43.8 °C

Vapor Pressure 2.94 mmHg (at 25°C)

Enthalpy of

Vaporization (ΔvapH°)
46.90 kJ/mol [12]

Kovats Retention

Index (non-polar

column)

932 - [9]

2.2 Experimental Determination of Physical Properties Authoritative and reproducible

determination of physical properties relies on standardized protocols, such as those published

by ASTM International.
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Boiling Point Determination (ASTM D2887) Density Determination (ASTM D4052)

Inject Sample into Gas Chromatograph

Elute Components by Boiling Point

Generate Chromatogram

Calibrate Time Axis with n-Alkane Standards

Determine Boiling Point Distribution

Inject Liquid Sample into Oscillating U-tube

Measure Oscillation Period

Calibrate with Fluids of Known Density (Air, Water)

Calculate Sample Density

3,3-Dimethyl-2-pentanone
+ n-Butylmagnesium Bromide

Grignard Adduct
(Tertiary Alkoxide)

1. Diethyl Ether Dehydration (H₂SO₄, heat)
(Alkene Mixture)

2. H₃O⁺ workup Hydrogenation (H₂, Pd/C)
(Final Product)

3. Reduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://docbrown.info/page06/isomers/isom-c10h22.htm
https://docbrown.info/page06/isomers/isom-c10h22.htm
https://en.wikipedia.org/wiki/Alkane
https://wap.guidechem.com/encyclopedia/2-3-3-trimethylheptane-dic715428.html
https://allen.in/cbse-notes/class-10-science-notes-chapter-4-carbon-and-its-compounds
https://study.com/learn/lesson/decane-formula-uses-structure.html
https://www.youtube.com/watch?v=vHw-rq1iV58
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethylheptane
https://webbook.nist.gov/cgi/cbook.cgi?ID=52896-93-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52896932&Mask=2000
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Decane/
https://m.youtube.com/watch?v=KsCAY_66jsY
https://webbook.nist.gov/cgi/cbook.cgi?ID=C52896932&Mask=4
https://www.benchchem.com/product/b12641461#2-3-3-trimethylheptane-physical-and-chemical-properties
https://www.benchchem.com/product/b12641461#2-3-3-trimethylheptane-physical-and-chemical-properties
https://www.benchchem.com/product/b12641461#2-3-3-trimethylheptane-physical-and-chemical-properties
https://www.benchchem.com/product/b12641461#2-3-3-trimethylheptane-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12641461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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